Cas no 1396764-73-0 ((6-(4-Benzylpiperidin-1-yl)pyridazin-3-yl)(4-cyclohexylpiperazin-1-yl)methanone)

(6-(4-Benzylpiperidin-1-yl)pyridazin-3-yl)(4-cyclohexylpiperazin-1-yl)methanone is a structurally complex small molecule featuring a pyridazine core linked to benzylpiperidine and cyclohexylpiperazine moieties via a methanone bridge. This compound exhibits potential as a pharmacologically active scaffold due to its dual heterocyclic architecture, which may confer selective binding affinity for central nervous system (CNS) or receptor-specific targets. The benzylpiperidine group enhances lipophilicity, potentially improving blood-brain barrier penetration, while the cyclohexylpiperazine moiety offers conformational rigidity for target engagement. Its synthetic versatility allows for further derivatization, making it valuable for medicinal chemistry research, particularly in neuropharmacology or GPCR modulation studies. The compound’s balanced polarity and steric profile suggest utility in early-stage drug discovery for optimizing pharmacokinetic properties.

(6-(4-Benzylpiperidin-1-yl)pyridazin-3-yl)(4-cyclohexylpiperazin-1-yl)methanone structure

1396764-73-0 structure

Product Name:(6-(4-Benzylpiperidin-1-yl)pyridazin-3-yl)(4-cyclohexylpiperazin-1-yl)methanone

CAS No:1396764-73-0

MF:C₂₇H₃₇N₅O

MW:447.615586042404

CID:6220635

PubChem ID:71778657

Update Time:2025-08-01

(6-(4-Benzylpiperidin-1-yl)pyridazin-3-yl)(4-cyclohexylpiperazin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

- 3-(4-benzylpiperidin-1-yl)-6-(4-cyclohexylpiperazine-1-carbonyl)pyridazine
- AKOS024597562
- 1396764-73-0
- (6-(4-benzylpiperidin-1-yl)pyridazin-3-yl)(4-cyclohexylpiperazin-1-yl)methanone
- [6-(4-benzylpiperidin-1-yl)pyridazin-3-yl]-(4-cyclohexylpiperazin-1-yl)methanone
- F0696-5226
- (6-(4-Benzylpiperidin-1-yl)pyridazin-3-yl)(4-cyclohexylpiperazin-1-yl)methanone
- Inchi： 1S/C27H37N5O/c33-27(32-19-17-30(18-20-32)24-9-5-2-6-10-24)25-11-12-26(29-28-25)31-15-13-23(14-16-31)21-22-7-3-1-4-8-22/h1,3-4,7-8,11-12,23-24H,2,5-6,9-10,13-21H2
- InChI Key： IADJQIISSMOTIL-UHFFFAOYSA-N
- SMILES： O=C(C1=CC=C(N=N1)N1CCC(CC2C=CC=CC=2)CC1)N1CCN(CC1)C1CCCCC1

Computed Properties

Exact Mass: 447.29981082g/mol
Monoisotopic Mass: 447.29981082g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 33
Rotatable Bond Count: 5
Complexity: 602
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 52.6Å²

(6-(4-Benzylpiperidin-1-yl)pyridazin-3-yl)(4-cyclohexylpiperazin-1-yl)methanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0696-5226-2μmol	3-(4-benzylpiperidin-1-yl)-6-(4-cyclohexylpiperazine-1-carbonyl)pyridazine	1396764-73-0	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0696-5226-5μmol	3-(4-benzylpiperidin-1-yl)-6-(4-cyclohexylpiperazine-1-carbonyl)pyridazine	1396764-73-0	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0696-5226-1mg	3-(4-benzylpiperidin-1-yl)-6-(4-cyclohexylpiperazine-1-carbonyl)pyridazine	1396764-73-0	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0696-5226-2mg	3-(4-benzylpiperidin-1-yl)-6-(4-cyclohexylpiperazine-1-carbonyl)pyridazine	1396764-73-0	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0696-5226-3mg	3-(4-benzylpiperidin-1-yl)-6-(4-cyclohexylpiperazine-1-carbonyl)pyridazine	1396764-73-0	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0696-5226-4mg	3-(4-benzylpiperidin-1-yl)-6-(4-cyclohexylpiperazine-1-carbonyl)pyridazine	1396764-73-0	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0696-5226-5mg	3-(4-benzylpiperidin-1-yl)-6-(4-cyclohexylpiperazine-1-carbonyl)pyridazine	1396764-73-0	90%+	5mg	$69.0	2023-05-17

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on (6-(4-Benzylpiperidin-1-yl)pyridazin-3-yl)(4-cyclohexylpiperazin-1-yl)methanone

Compound CAS No 1396764-73-0: (6-(4-Benzylpiperidin-1-yl)pyridazin-3-yl)(4-cyclohexylpiperazin-1-yl)methanone

CAS No 1396764-73 refers to a complex organic compound with the chemical name (6-(4-Benzylpiperidin-1-yl)pyridazin-3-yl)(4-cyclohexylpiperazin-1-yl)methanone. This compound is a derivative of pyridazine and piperazine, both of which are heterocyclic aromatic compounds widely used in pharmaceutical and chemical industries due to their unique properties and versatility in drug design.

The structure of this compound consists of two main parts: the pyridazine ring and the piperazine ring, connected through a methanone group. The pyridazine ring is substituted at position 6 with a 4-benzylpiperidin group, while the piperazine ring is substituted at position 4 with a cyclohexyl group. This combination creates a molecule with significant structural complexity, which may contribute to its potential biological activity.

Recent studies have shown that compounds with similar structures exhibit promising pharmacological properties, particularly in the fields of oncology and neurodegenerative diseases. The presence of benzyl and cyclohexyl groups in the molecule suggests potential lipophilicity, which could enhance its ability to cross biological membranes and interact with target proteins.

One of the key features of this compound is its ability to modulate cellular signaling pathways, such as the MAPK/ERK pathway, which is often dysregulated in cancer cells. Preclinical studies have demonstrated that this compound can inhibit the proliferation of various cancer cell lines, making it a potential candidate for anti-cancer drug development.

In addition to its anti-cancer properties, this compound has also shown promise in neuroprotective applications. Research indicates that it may exert neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells, which are key factors in conditions like Alzheimer's disease and Parkinson's disease.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution, condensation reactions, and cyclization steps. The use of advanced synthetic techniques ensures high purity and yield, making it suitable for further pharmacological studies.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These methods provide detailed information about the molecular structure and functional groups present in the compound.

In terms of stability and shelf life, this compound exhibits good stability under normal storage conditions. However, it is recommended to store it in a cool, dry place away from light to prevent degradation over time.

Looking ahead, further research is needed to fully understand the mechanism of action of this compound and its potential toxicity profile. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock its full therapeutic potential.

In conclusion, CAS No 1396764-73-0 represents a highly promising compound with diverse applications in the field of drug discovery. Its unique structure and biological activity make it an attractive candidate for further investigation into its therapeutic uses.